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Compound of Interest

Compound Name: 4-APB hydrochloride

Cat. No.: B158443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidelines for the safe handling, storage, and

use of 4-APB hydrochloride (4-(2-Aminopropyl)benzofuran hydrochloride) in a research

setting. The following protocols and data are intended to ensure the integrity of the compound

and the safety of laboratory personnel.

Compound Information
Property Value Reference

Formal Name

α-methyl-4-

benzofuranethanamine,

monohydrochloride

[1]

CAS Number 286834-82-0 [1]

Molecular Formula C₁₁H₁₃NO • HCl [1]

Formula Weight 211.7 g/mol [1]

Purity ≥98% [1]

Formulation A crystalline solid [1]
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4-APB hydrochloride is a research chemical and should be handled with care. While a

specific Safety Data Sheet (SDS) for 4-APB hydrochloride is not readily available, data from

related compounds suggest the following precautions.

Hazard Identification:

Harmful if swallowed.

Causes serious eye irritation.

Personal Protective Equipment (PPE) and Handling Guidelines:

Ventilation: Use only in a well-ventilated area, preferably in a fume hood.[2]

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Inspect gloves

prior to use and dispose of contaminated gloves after use.

Skin and Body Protection: Wear a lab coat. Avoid contact with skin.[2]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

First Aid Measures:

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If on Skin: Wash with plenty of water.

If Inhaled: Move person to fresh air and keep comfortable for breathing.

Storage and Stability
Proper storage is crucial to maintain the stability and integrity of 4-APB hydrochloride.
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Condition Recommendation Stability

Long-term Storage (Solid)
Store at -20°C. Keep container

tightly sealed.
≥ 5 years

Stock Solutions

Aliquot into single-use vials

and store at -20°C or -80°C to

avoid repeated freeze-thaw

cycles.

Up to 1-2 months at -20°C; up

to 6 months at -80°C.[3]

Solubility Data
The solubility of 4-APB hydrochloride in various solvents is provided below. Prepare solutions

immediately before use whenever possible.

Solvent Solubility

DMF 30 mg/mL

DMSO 30 mg/mL

Ethanol 30 mg/mL

Methanol 1 mg/mL

PBS (pH 7.2) 10 mg/mL

Data sourced from Cayman Chemical product information.[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol is adapted from best practices for similar research compounds.[3]

Materials:

4-APB hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weighing: On an analytical balance, carefully weigh out 2.117 mg of 4-APB hydrochloride
and place it into a sterile microcentrifuge tube.

Solubilization: Add 1 mL of anhydrous DMSO to the tube containing the 4-APB
hydrochloride powder.

Dissolving: Tightly cap the tube and vortex for 1-2 minutes until the solid is completely

dissolved. If necessary, briefly sonicate the tube in a water bath to aid dissolution.

Visual Inspection: Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile, tightly

sealed vials. Label each vial with the compound name, concentration (10 mM), solvent

(DMSO), and preparation date. Store the aliquots at -20°C or -80°C.

Analytical Characterization by GC-MS (Gas
Chromatography-Mass Spectrometry)
The following is a general workflow for the analysis of 4-APB hydrochloride, based on

methods used for differentiating APB isomers.[4][5]

Objective: To confirm the identity and purity of 4-APB hydrochloride.

Instrumentation and Parameters:

Gas Chromatograph: Agilent Model 7890A (or equivalent)

Mass Selective Detector: Agilent Model 5975C (or equivalent)
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Injector: Split mode (e.g., 21.5:1) at 280°C

Oven Temperature Program:

Initial Temperature: 100°C

Ramp Rate: 6°C/min

Final Temperature: 300°C

Final Hold: 5.67 min

MSD Source Temperature: 230°C

Ionization Mode: Electron Ionization (EI) at 70 eV

Sample Preparation:

Prepare a dilute solution of 4-APB hydrochloride in a suitable solvent (e.g., methanol).

For analysis of the free base, dissolve the hydrochloride salt in boiling water, basify with a

saturated aqueous solution of sodium bicarbonate (NaHCO₃), and extract with an organic

solvent like chloroform (CHCl₃).[4]

Procedure:

Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS system.

Acquire the data according to the specified instrument parameters.

Analyze the resulting chromatogram and mass spectrum. The mass spectrum of 4-APB is

expected to show a molecular ion (M+) at m/z 175 and a base peak at m/z 44, consistent

with related aminopropylbenzofurans.[4]

Diagrams
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Workflow for Safe Handling and Storage of 4-APB Hydrochloride
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Caption: Workflow for the safe handling and storage of 4-APB hydrochloride.
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Disclaimer: This document is intended for informational purposes for research professionals

and does not constitute medical or legal advice. All laboratory work should be conducted in

accordance with institutional safety policies and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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